2-Ethyl-3,4,5,6-tetrahydropyridine
Overview
Description
2-Ethyl-3,4,5,6-tetrahydropyridine is a chemical compound with the molecular formula C7H13N . It has an average mass of 111.185 Da and a monoisotopic mass of 111.104797 Da . This compound has been suggested as a cause of mousy off-flavors in fermented beverages .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom . The ring is partially saturated (tetrahydro-) and has an ethyl group (-C2H5) attached .Scientific Research Applications
Chemical Synthesis
2-Ethyl-3,4,5,6-tetrahydropyridine and its derivatives have been extensively studied in chemical synthesis. Zhu et al. (2003) developed a method for synthesizing highly functionalized tetrahydropyridines through a phosphine-catalyzed [4 + 2] annulation, achieving excellent yields with complete regioselectivity (Zhu, Lan, & Kwon, 2003). Similarly, Sambyal et al. (2011) synthesized a compound with a tetrahydropyridine ring, demonstrating its structure through X-ray diffraction studies (Sambyal, Bamezai, Razdan, & Gupta, 2011).
Off-Flavor in Fermented Beverages
Craig and Heresztyn (1984) investigated the role of this compound in causing mousy off-flavors in wines. They developed a gas chromatographic-mass spectrometric method to estimate this compound in wine, suggesting its potential contribution to spoiled flavors in fermented beverages (Craig & Heresztyn, 1984).
Corrosion Inhibition
Haque et al. (2018) conducted studies on the corrosion inhibition properties of ethyl 1,2,6-triphenyl-4-(phenylamino)-1,2,5,6-tetrahydropyridine-3-carboxylate, demonstrating its effectiveness in protecting mild steel in hydrochloric acid. The study highlighted the compound's potential as an excellent corrosion inhibitor, with high efficiency and protective surface covering on metal (Haque, Verma, Srivastava, Quraishi, & Ebenso, 2018).
Future Directions
THPs have sparked notable interest as an auspicious heterocyclic moiety . The use of structure-activity relationship (SAR) studies of newly reported THP derivatives will help shed light on the significance of utilizing THP-containing motifs as lead compounds in drug discovery and design . This suggests that 2-Ethyl-3,4,5,6-tetrahydropyridine and similar compounds may have potential applications in future pharmaceutical research.
Properties
IUPAC Name |
6-ethyl-2,3,4,5-tetrahydropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N/c1-2-7-5-3-4-6-8-7/h2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUMTZFPMWIODSM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NCCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20163303 |
Source
|
| Record name | Pyridine, 2-ethyl-3,4,5,6-tetrahydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20163303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1462-93-7 |
Source
|
| Record name | Pyridine, 2-ethyl-3,4,5,6-tetrahydro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001462937 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyridine, 2-ethyl-3,4,5,6-tetrahydro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20163303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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